Cas no 1797752-20-5 (N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide)

N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide is a specialized organic compound featuring a piperazine core functionalized with a propargyl group and an acetamide moiety. Its structural design incorporates both cyanoethyl and ethyl substituents, enhancing its reactivity and potential utility in synthetic chemistry applications. The presence of the propargyl group offers versatility for click chemistry or further derivatization, while the piperazine ring contributes to conformational flexibility. This compound is of interest in pharmaceutical and agrochemical research, particularly for its potential as an intermediate in the synthesis of biologically active molecules. Its well-defined structure ensures reproducibility in synthetic pathways.

N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide structure

1797752-20-5 structure

Product Name:N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide

CAS No:1797752-20-5

MF:C₁₄H₂₂N₄O

MW:262.350682735443

CID:6243959

PubChem ID:75434488

Update Time:2025-10-22

N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

- Z1535217535
- 1797752-20-5
- N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide
- EN300-26623054
- AKOS033406901
- N-(2-cyanoethyl)-N-ethyl-2-(4-prop-2-ynylpiperazin-1-yl)acetamide
- Inchi： 1S/C14H22N4O/c1-3-7-16-9-11-17(12-10-16)13-14(19)18(4-2)8-5-6-15/h1H,4-5,7-13H2,2H3
- InChI Key： VMQRCUMHTTVUCV-UHFFFAOYSA-N
- SMILES： O=C(CN1CCN(CC#C)CC1)N(CC)CCC#N

Computed Properties

Exact Mass: 262.17936134g/mol
Monoisotopic Mass: 262.17936134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 50.6Å²

N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26623054-0.05g	N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide	1797752-20-5	95.0%	0.05g	$212.0	2025-03-20

N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide Related Literature

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Additional information on N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide

N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide: A Comprehensive Overview

The compound N-(2-cyanoethyl)-N-ethyl-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]acetamide, identified by the CAS number 1797752-20, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule, with its unique structural features, has been extensively studied for its potential applications in medicinal chemistry and as a building block for more complex structures.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to streamline its production. The integration of cyanoethyl and piperazine moieties within the molecular framework has been particularly intriguing, as it confers both rigidity and flexibility to the structure, which are crucial for bioavailability and target binding.

The structural complexity of N-(2-cyanoethyl)-N-ethyl derivatives has been leveraged in developing novel therapeutic agents. For instance, studies have demonstrated that this compound exhibits potential as a modulator of key cellular pathways, making it a promising candidate for anti-cancer drug development. The presence of the propargyl group within the piperazine ring further enhances its reactivity and selectivity in biological systems.

In terms of chemical properties, this compound exhibits a high degree of stability under physiological conditions, which is essential for its pharmacokinetic profile. Its solubility characteristics have been optimized through careful design, ensuring effective delivery across various biological barriers. Recent research has also highlighted its ability to form stable complexes with metal ions, opening new avenues for its application in metalloenzyme inhibition.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Docking studies have revealed that its unique architecture allows for precise interaction with target proteins, enhancing its therapeutic potential. Furthermore, quantum mechanical calculations have provided insights into its electronic properties, which are critical for predicting its reactivity in different chemical environments.

In conclusion, N-(2-cyanoethyl)-N ethyl-based compounds like CAS No. 1797752 20 are at the forefront of modern chemical research. Their versatile structures and promising biological profiles make them invaluable tools in drug discovery and materials science. As research continues to uncover their full potential, these compounds are poised to play a pivotal role in advancing medical treatments and chemical innovations.